Cas no 1361774-83-5 (Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361774-83-5
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911645
• Update Time: 2025-06-10

Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)6-7(17-9(10,11)12)5(4-13)2-3-14-6/h2-3H,1H3
• InChI Key： AFQQQCFZUPHPHZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 246.02522651 g/mol
• Monoisotopic Mass: 246.02522651 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2
• Molecular Weight: 246.14

Additional information on Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361774-83-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1361774-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group and a trifluoromethoxy substituent, contribute to its versatility and reactivity, making it an invaluable building block for medicinal chemists.

The 4-cyano moiety in the molecular structure imparts a high degree of electrophilicity, facilitating nucleophilic substitution reactions that are essential for constructing complex heterocyclic frameworks. This property is particularly useful in the development of novel drug candidates where precise functionalization is required. Additionally, the presence of the trifluoromethoxy group enhances the metabolic stability and lipophilicity of the resulting compounds, which are critical factors in determining their pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate has emerged as a key precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in these pathologies. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against acetylcholinesterase and butyrylcholinesterase, two enzymes whose dysregulation is hallmark characteristics of these diseases.

The compound's applicability extends beyond neurology into the realm of anti-inflammatory therapies. Researchers have leveraged its structural motifs to design molecules that modulate inflammatory pathways by inhibiting key cytokines and enzymes. Notably, derivatives of Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate have shown promising results in preclinical studies for conditions such as rheumatoid arthritis and Crohn's disease. These findings underscore the compound's potential as a lead structure for further drug development.

The synthesis of Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach begins with the condensation of malonic acid derivatives with cyanopyridines, followed by selective functionalization with trifluoromethanol under palladium catalysis. This strategy not only showcases the efficiency of transition metal-catalyzed reactions but also underscores the importance of protecting group strategies in maintaining regioselectivity throughout the synthetic sequence.

The trifluoromethoxy group, a hallmark of many contemporary pharmaceuticals, plays a pivotal role in modulating both pharmacokinetic and pharmacodynamic properties. Its electron-withdrawing nature increases metabolic stability by resisting hydrolysis under physiological conditions. Moreover, it enhances binding affinity to biological targets by improving lipophilicity through hydrophobic interactions. These attributes make Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate an attractive intermediate for designing drugs with prolonged half-lives and improved bioavailability.

Recent advancements in computational chemistry have further accelerated the discovery process involving this compound. Molecular modeling techniques allow researchers to predict binding modes and affinities with high accuracy, enabling rapid optimization of lead structures before experimental validation. Such computational approaches are particularly valuable when dealing with complex molecular architectures like those derived from Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate.

The growing emphasis on green chemistry has also influenced synthetic strategies for this compound. Researchers are increasingly exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. For example, microwave-assisted synthesis has been employed to accelerate reaction times significantly without compromising purity or yield—a testament to the evolving landscape of pharmaceutical manufacturing.

In conclusion, Methyl 4-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1361774-83-5) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly neurology and inflammation management. The ongoing research into its derivatives continues to unveil new possibilities for drug development while adhering to principles of sustainability and efficiency that define modern medicinal chemistry practices.